4-(3,4-dimethoxyphenyl)-N-(2-furylmethyl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-N-(furan-2-ylmethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H16N2O3S/c1-19-14-6-5-11(8-15(14)20-2)13-10-22-16(18-13)17-9-12-4-3-7-21-12/h3-8,10H,9H2,1-2H3,(H,17,18)
• InChI Key: KYPSOFNVZMLBSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NCC3=CC=CO3)OC
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

Synthesis Analysis

The synthesis of similar thiazol-2-amine derivatives involves multi-step processes and requires precise conditions for successful outcomes. For instance, Trachsel (2003) described the synthesis of related compounds, highlighting the importance of stepwise reactions and the role of substituents in determining the compound's properties (Trachsel, 2003).

Molecular Structure Analysis

The molecular structure of compounds like 4-(3,4-Dimethoxyphenyl)-N-(2-furylmethyl)-1,3-thiazol-2-amine is often characterized using techniques like X-ray crystallography and spectroscopy. For example, Nadaf et al. (2019) used 1H NMR, 13C NMR, FT-IR, and mass spectral analysis to characterize the structure of similar thiazole derivatives (Nadaf et al., 2019).

Chemical Reactions and Properties

Thiazole compounds participate in various chemical reactions, forming new structures and exhibiting diverse properties. Tanaka et al. (1994) explored the transformation of related compounds through reactions with secondary amines, demonstrating the compound's reactivity and potential for chemical modifications (Tanaka et al., 1994).

Physical Properties Analysis

The physical properties of thiazol-2-amines, including solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. Gayathri et al. (2019) analyzed the crystal structure and physical parameters of a novel thiazol-2-amine compound, providing insights into its stability and crystallinity (Gayathri et al., 2019).